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Compound of Interest

Compound Name: Vinyl ether

Cat. No.: B089867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the seminal discoveries and evolving methodologies in the

synthesis of vinyl ethers, a class of compounds essential in organic synthesis, polymer

science, and drug development. From early observations to industrially significant processes

and modern catalytic systems, this document provides a comprehensive overview, including

detailed experimental protocols for foundational methods, quantitative data for comparative

analysis, and diagrams illustrating key chemical pathways and workflows.

Historical Overview and Key Discoveries
The journey of vinyl ether synthesis begins in the late 19th century, with early academic

preparations paving the way for large-scale industrial methods in the 1930s. The timeline below

highlights the pivotal moments in its history.

Diagram 1.0: Historical Timeline of Vinyl Ether Synthesis
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19th Century Early 20th Century Mid 20th Century (Industrial Era) Modern Era

1887
Semmler's First Preparation

Divinyl ether from divinyl sulfide

1899
Knorr & Matthes

Low-yield synthesis from morpholine

1925
Cretcher, Koch & Pittenger

Base-induced elimination method

1929
Merck & Co. Patent

Isolation of pure divinyl ether

1930s
Reppe Synthesis

High-pressure reaction of acetylene and alcohols

Modern Methods
Transition metal-catalyzed

transetherification

β,β'-dichlorodiethyl ether
+ Sodium Hydroxide

Iron Pot with
Crismer Column

Heating

Fractional Distillation
(84-85°C)

Divinyl Ether
(b.p. ~39°C)

Byproducts:
β-chloroethyl vinyl ether,
1,4-dioxane, acetaldehyde
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Reactants
Conditions

Alcohol (R-OH)

Vinyl Ether
(R-O-CH=CH₂)

Acetylene (HC≡CH) Basic Catalyst
(e.g., KOH)

High Pressure
(15-30 atm)

High Temperature
(120-180°C)

R-O⁻

[R-O---CH(H)---CH-X]⁻

Sₙ2 Attack

CH₂=CH-X

R-O-CH=CH₂ X⁻

Click to download full resolution via product page

To cite this document: BenchChem. [A Technical Guide to the Discovery and History of Vinyl
Ether Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089867#discovery-and-history-of-vinyl-ether-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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